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Compound of Interest

Compound Name: Baralyme

Cat. No.: B1210263 Get Quote

Proper management and disposal of chemical reagents are paramount to ensuring laboratory

safety and regulatory compliance. This guide provides essential, step-by-step procedures for

the safe disposal of Baralyme, a carbon dioxide absorbent. Given that Baralyme production

was discontinued due to safety concerns, such as the potential for producing carbon monoxide

when reacting with certain volatile anesthetics, handling remaining stores requires strict

adherence to safety protocols.[1]

Baralyme is a caustic substance, and its disposal is governed by local, state, and federal

regulations.[2][3] Therefore, the primary and most critical step in any disposal plan is to consult

your institution's Environmental Health and Safety (EHS) department. They will provide specific

guidance based on your location and the exact nature of the waste.

Chemical Profile and Occupational Exposure Limits
Understanding the composition of Baralyme is key to recognizing its hazards. It is a precise

mixture of alkaline hydroxides.[4] The data below summarizes its typical components and their

associated occupational exposure limits.
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Component
Typical
Composition
(%)

CAS Number
Occupational
Exposure
Limit (TWA)

Primary
Hazards

Calcium

Hydroxide

(Ca(OH)₂)

~80% 1305-62-0 5 mg/m³[5]
Skin/Eye

Irritation, Caustic

Barium

Hydroxide

(Ba(OH)₂)

~20% 17194-00-2 0.5 mg/m³[6]

Toxic, Corrosive,

Severe Skin/Eye

Damage[6]

Potassium

Hydroxide (KOH)
<5% 1310-58-3 Ceiling: 2 mg/m³

Corrosive,

Caustic

TWA (Time-Weighted Average) is the average exposure over an 8-hour shift.

Experimental Protocols: Disposal Procedures
The correct disposal procedure depends on the state of the Baralyme: whether it is

unused/spilled or used/exhausted.

Protocol 1: Disposal of Unused or Spilled Baralyme
Unused Baralyme is highly caustic and must be treated as hazardous waste.[2] Spills should

be managed immediately to prevent exposure and environmental contamination.

Methodology:

Secure the Area: Ensure the location is well-ventilated. Evacuate and restrict access to the

spill area to essential personnel.[6][7]

Don Personal Protective Equipment (PPE): Before beginning cleanup, equip yourself with

the following:

NIOSH-approved dust respirator[2]

Chemical-resistant gloves (e.g., rubber or nitrile)[2][6]
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Safety goggles and a face shield for comprehensive eye and face protection[3][6]

A lab coat or chemical-protective suit[6]

Perform Dry Cleanup:

DO NOT use water to clean up dry spills, as this can create a caustic solution.

Carefully sweep or vacuum the material.[6][8] Use a vacuum equipped with a HEPA filter

to avoid generating airborne dust.[7]

Avoid any actions that create dust.[2][6]

Containerize the Waste: Place the collected Baralyme into a designated, sealable, and

clearly labeled hazardous waste container.[6][8] The label should read "Hazardous Waste:

Corrosive Solid (Baralyme)."

Decontaminate: After cleanup, wipe the area with a damp cloth. Wash exposed skin surfaces

thoroughly with soap and water.[2][3] Contaminated clothing must be removed and

laundered before reuse.[5]

Arrange for Disposal: Store the sealed waste container in a secure, designated area.

Contact your institution's EHS department to arrange for pickup and disposal by a licensed

waste contractor.[5][8]

Protocol 2: Disposal of Used (Exhausted) Baralyme
When used, Baralyme reacts with carbon dioxide to form calcium carbonate and barium

carbonate, with water and heat as byproducts.[4][9] While less caustic than fresh Baralyme,

the exhausted material still requires careful handling.

Methodology:

Ensure Complete Cooling: If the Baralyme is from an active system, such as an anesthesia

machine canister, allow it to cool completely to room temperature before handling.[2]

Don PPE: At a minimum, wear protective gloves and safety glasses to prevent contact with

residual caustic material and dust.
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Minimize Dust Formation: Carefully empty the cooled granules from the canister or container

into a designated waste bag or container.

Containerize and Label: Place the exhausted granules into a durable, sealable container.

Label it clearly as "Exhausted Baralyme Waste."

Consult EHS for Final Disposal: The classification of exhausted Baralyme can vary. While

some safety data sheets suggest it may be handled as non-contaminated clinical waste, this

is not universal and depends on local regulations.[5] Do not dispose of it in regular trash or

down the drain.[3] Always confirm the final disposal pathway with your EHS office.

Emergency First Aid Procedures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Skin Contact

Immediately remove contaminated clothing.[6]

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[3][6]

Seek medical attention if irritation occurs or

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[3][6] Remove contact lenses

if present and easy to do.[3][6] Seek immediate

medical attention.[3][6]

Inhalation

Move the person to fresh air.[6] If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Ingestion

Wash out the mouth with water.[6][8] Do not

induce vomiting.[6][8] Never give anything by

mouth to an unconscious person.[6] Seek

immediate medical attention.[3]
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Mandatory Visualization
The following diagram illustrates the logical workflow for making decisions regarding Baralyme
disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1210263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Baralyme for Disposal

What is the state of the Baralyme?

Unused / Spilled

 Unused or Spilled 

Used / Exhausted

 Used / Exhausted 

Don Full PPE:
- Dust Respirator

- Chemical Gloves
- Face/Eye Shield

Don PPE:
- Gloves

- Eye Protection

Perform Dry Cleanup
(Sweep / HEPA Vacuum)
Avoid Dust Generation

Allow Canister to Cool Completely

Place in Labeled
Hazardous Waste Container

Place in Labeled
Waste Container

Contact EHS for Disposal
by Licensed Contractor

Consult EHS for Final
Disposal Pathway

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Baralyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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